Cas no 1187935-29-0 (2-(4-Styryl-phenyl)-ethylamine hydrochloride)

• Product Name: 2-(4-Styryl-phenyl)-ethylamine hydrochloride
• CAS No: 1187935-29-0
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• MDL: MFCD07371517
• CID: 2604136
• Update Time: 2025-08-04

2-(4-Styryl-phenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Styryl-phenyl)-ethylamine hydrochloride
• 2-[4-(2-phenylethenyl)phenyl]ethanamine hydrochloride
• (Z)-2-(4-styrylphenyl)ethanamine hydrochloride
• A805245
• 2-(4-Styryl-phenyl)-ethylamine hydrochloride, AldrichCPR
• 2-[4-(2-Phenylethenyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)

• MDL： MFCD07371517
• Inchi： 1S/C16H17N.ClH/c17-13-12-16-10-8-15(9-11-16)7-6-14-4-2-1-3-5-14;/h1-11H,12-13,17H2;1H
• InChI Key： NENRMKASVRBGLF-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 26

Additional information on 2-(4-Styryl-phenyl)-ethylamine hydrochloride

Comprehensive Overview of 2-(4-Styryl-phenyl)-ethylamine hydrochloride (CAS No. 1187935-29-0)

2-(4-Styryl-phenyl)-ethylamine hydrochloride (CAS No. 1187935-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its styryl-phenyl backbone and ethylamine hydrochloride functional group, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its unique structural properties, which make it a promising candidate for fluorescence probes, bioimaging agents, and small-molecule inhibitors.

The growing interest in 2-(4-Styryl-phenyl)-ethylamine hydrochloride aligns with current trends in precision medicine and targeted therapy. As the scientific community increasingly focuses on personalized treatment options, compounds like this are being explored for their ability to interact with specific biological targets. Recent studies have investigated its potential role in modulating cell signaling pathways, particularly in the context of neurodegenerative diseases and cancer research. These applications make it a subject of frequent searches in academic databases and chemical compound libraries.

From a chemical perspective, the styryl moiety in 2-(4-Styryl-phenyl)-ethylamine hydrochloride contributes to its photophysical properties, making it valuable for optical applications. This characteristic has led to its exploration in organic electronics and sensor development, areas that are currently experiencing rapid growth due to advancements in nanotechnology and wearable devices. The compound's amine hydrochloride group also enhances its solubility, which is crucial for biological compatibility in various applications.

Quality control and synthesis optimization of 2-(4-Styryl-phenyl)-ethylamine hydrochloride remain important topics in chemical manufacturing. Researchers frequently search for information about its purification methods, stability conditions, and analytical characterization techniques. The compound's HPLC purity and spectroscopic data (including NMR and mass spectrometry profiles) are particularly sought-after by laboratories working on compound validation and structure-activity relationship studies.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthesis routes for 2-(4-Styryl-phenyl)-ethylamine hydrochloride. This aligns with broader industry trends toward eco-friendly chemical processes and reduced waste generation. Recent publications have explored catalytic methods and solvent-free reactions for producing this compound, addressing common search queries about environmentally benign synthesis in organic chemistry.

The commercial availability of 2-(4-Styryl-phenyl)-ethylamine hydrochloride through chemical suppliers has made it accessible for various research applications. Scientists often search for information about its storage conditions, handling precautions, and compatibility with other reagents. The compound's material safety data and regulatory status are also frequently queried topics, reflecting the research community's commitment to laboratory safety standards and compliance requirements.

Looking forward, 2-(4-Styryl-phenyl)-ethylamine hydrochloride continues to be a compound of interest in medicinal chemistry and materials science. Its versatility and unique properties position it as a valuable building block for future innovations in drug development and functional materials. As research progresses, we can anticipate new discoveries about its potential applications and optimized synthetic approaches, keeping it at the forefront of chemical research discussions.